Cas no 901240-97-9 (2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide)

• Product Name: 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide
• CAS No: 901240-97-9
• MF: C₂₁H₂₂FN₃O₂S
• MW: 399.481687068939
• CID: 5906352
• PubChem ID: 15990298
• Update Time: 2025-08-04

2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(3-methoxypropyl)acetamide
• HMS1822B02
• AKOS001789499
• NCGC00107586-01
• CHEMBL1514523
• VU0626269-1
• 901240-97-9
• F3407-1003
• 2-{[2-(3-FLUOROPHENYL)-5-PHENYL-1H-IMIDAZOL-4-YL]SULFANYL}-N-(3-METHOXYPROPYL)ACETAMIDE
• 2-((2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-(3-methoxypropyl)acetamide
• C331-1535
• 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide

• Inchi： 1S/C21H22FN3O2S/c1-27-12-6-11-23-18(26)14-28-21-19(15-7-3-2-4-8-15)24-20(25-21)16-9-5-10-17(22)13-16/h2-5,7-10,13H,6,11-12,14H2,1H3,(H,23,26)(H,24,25)
• InChI Key： CHDFVEUVPFMVLV-UHFFFAOYSA-N
• SMILES： C(NCCCOC)(=O)CSC1=C(C2=CC=CC=C2)NC(C2=CC=CC(F)=C2)=N1

Computed Properties

• Exact Mass: 399.14167629g/mol
• Monoisotopic Mass: 399.14167629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.3Ų

Additional information on 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide

Research Brief on 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide (CAS: 901240-97-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of imidazole derivatives as potential therapeutic agents. Among these, the compound 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide (CAS: 901240-97-9) has garnered attention due to its unique structural features and promising pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its imidazole core and fluorophenyl substituents, has been investigated for its role in modulating specific biological pathways. Recent studies have demonstrated its efficacy as a selective inhibitor of certain kinases, which are critical targets in oncology and inflammatory diseases. The presence of the fluorine atom and the methoxypropyl side chain enhances its binding affinity and pharmacokinetic profile, making it a viable candidate for further preclinical evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of imidazole derivatives, including 901240-97-9, for their inhibitory effects on protein kinases. The results indicated that this compound exhibited significant activity against a subset of kinases involved in cancer cell proliferation, with an IC50 value in the low micromolar range. Molecular docking studies further revealed its binding mode within the ATP-binding pocket of the target kinases, providing insights for structure-activity relationship (SAR) optimization.

Another key finding comes from a collaborative study between academic and industrial researchers, which explored the compound's potential in treating neurodegenerative diseases. Preliminary in vitro assays showed that 901240-97-9 could cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest its potential applicability beyond oncology, warranting further investigation in animal models.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Recent pharmacokinetic studies have highlighted the need for formulation improvements to enhance its bioavailability and half-life. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide (901240-97-9) represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activities and modifiable structure position it as a valuable candidate for further research in both oncology and neurology. Future studies should focus on advancing its preclinical development and elucidating its mechanism of action in greater detail.